molecular formula C11H14O2 B14831573 4-Cyclopropoxy-1-methoxy-2-methylbenzene

4-Cyclopropoxy-1-methoxy-2-methylbenzene

Cat. No.: B14831573
M. Wt: 178.23 g/mol
InChI Key: BLKUJKUEAVDMGP-UHFFFAOYSA-N
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Description

4-Cyclopropoxy-1-methoxy-2-methylbenzene is a substituted benzene derivative characterized by three distinct functional groups: a methoxy group (-OCH₃) at position 1, a methyl group (-CH₃) at position 2, and a cyclopropoxy group (-O-C₃H₅) at position 4. Its molecular formula is C₁₁H₁₄O₂, with a molecular weight of 178.23 g/mol.

Properties

Molecular Formula

C11H14O2

Molecular Weight

178.23 g/mol

IUPAC Name

4-cyclopropyloxy-1-methoxy-2-methylbenzene

InChI

InChI=1S/C11H14O2/c1-8-7-10(13-9-3-4-9)5-6-11(8)12-2/h5-7,9H,3-4H2,1-2H3

InChI Key

BLKUJKUEAVDMGP-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)OC2CC2)OC

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-1-methoxy-2-methylbenzene typically involves the following steps:

    Starting Material: The synthesis begins with a suitable benzene derivative.

    Substitution Reactions: The introduction of the cyclopropoxy group can be achieved through nucleophilic substitution reactions. The methoxy group is introduced via electrophilic aromatic substitution.

    Reaction Conditions: These reactions are usually carried out under controlled temperatures and pressures, with the use of catalysts to enhance the reaction rates.

Industrial Production Methods

In an industrial setting, the production of 4-Cyclopropoxy-1-methoxy-2-methylbenzene involves large-scale chemical reactors where the reaction conditions are meticulously controlled to ensure high yield and purity. The process may include:

    Catalysts: Use of specific catalysts to facilitate the substitution reactions.

    Purification: Techniques such as distillation and crystallization to purify the final product.

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-1-methoxy-2-methylbenzene undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

    Reduction: Reduction reactions can convert the compound into different reduced forms.

    Substitution: Electrophilic and nucleophilic substitution reactions are common, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

    Oxidizing Agents: Potassium permanganate, chromium trioxide.

    Reducing Agents: Sodium borohydride, lithium aluminum hydride.

    Substitution Reagents: Halogens, alkylating agents.

Major Products

The major products formed from these reactions include substituted benzene derivatives, quinones, and reduced aromatic compounds.

Scientific Research Applications

4-Cyclopropoxy-1-methoxy-2-methylbenzene is utilized in various scientific research applications:

    Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

    Biology: Studied for its potential biological activities and interactions with biomolecules.

    Medicine: Investigated for its potential therapeutic properties and as a building block for drug development.

    Industry: Employed in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-1-methoxy-2-methylbenzene involves its interaction with specific molecular targets and pathways:

    Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to various biochemical effects.

    Pathways: It may influence metabolic pathways, signal transduction pathways, or other cellular processes.

Comparison with Similar Compounds

Functional Group Implications :

  • Cyclopropoxy vs. In contrast, the methylsulfanyl (thioether) group is less polar but more nucleophilic due to sulfur’s lone pairs, favoring oxidation to sulfoxides or sulfones .
  • Steric Effects : The cyclopropane ring’s rigidity may hinder steric accessibility compared to the linear methylsulfanyl group.

Reactivity and Stability

  • 4-Cyclopropoxy-1-methoxy-2-methylbenzene : The strained cyclopropane ring is susceptible to ring-opening reactions under acidic or thermal conditions, enabling functionalization at the ether linkage. The methoxy group is electron-donating, directing electrophilic substitution to the para position relative to itself.
  • 4-Methoxy-2-methyl-1-methylsulfanyl-benzene : The thioether group can undergo oxidation to sulfoxide (R-SO) or sulfone (R-SO₂) derivatives, a pathway absent in the cyclopropoxy analog. Its methoxy group similarly activates the ring toward electrophiles.

Physicochemical Properties (Inferred)

Property 4-Cyclopropoxy-1-methoxy-2-methylbenzene 4-Methoxy-2-methyl-1-methylsulfanyl-benzene
Polarity Moderate (ether + cyclopropane) Low (thioether dominates)
Solubility Likely higher in polar solvents Higher in nonpolar solvents
Thermal Stability Lower (cyclopropane strain) Higher (no strained rings)

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